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Compound of Interest

Compound Name: 2-Chloro-2-methylhexane

Cat. No.: B1597336

An In-depth Technical Guide on the Thermodynamic Properties of 2-Chloro-2-methylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermodynamic properties of 2-
Chloro-2-methylhexane. It is intended to serve as a valuable resource for researchers,
scientists, and professionals involved in drug development and other chemical synthesis
applications. The document summarizes key quantitative thermodynamic data in structured
tables, details relevant experimental protocols for the determination of these properties, and
presents a visualization of the synthesis pathway.

Introduction

2-Chloro-2-methylhexane (C7H15CI) is a tertiary alkyl halide.[1][2][3] Understanding its
thermodynamic properties is crucial for a variety of applications, including reaction kinetics,
process design, and safety assessments in chemical manufacturing and pharmaceutical
development. This guide compiles and presents available data on its fundamental
thermodynamic parameters.

Molecular and Physical Properties
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A summary of the key molecular and physical properties of 2-Chloro-2-methylhexane is
presented in Table 1. This data is essential for understanding the substance's behavior in
various physical and chemical processes.

Table 1: Molecular and Physical Properties of 2-Chloro-2-methylhexane

Property Value Source
Molecular Formula C7H15CI [1112][3]
Molecular Weight 134.647 g/mol [1]

CAS Number 4398-65-6 [1112][3]
Density 0.86 g/cm?3 ChemicalBook
Boiling Point 140 °C at 760 mmHg [4]

Melting Point -69.5 °C (estimate) Guidechem
Flash Point 335°C Guidechem
Refractive Index 1.419 Guidechem

7.8 £ 0.2 mmHg at 25°C )
Vapor Pressure ) Guidechem
(Predicted)

Thermodynamic Properties

The thermodynamic properties of 2-Chloro-2-methylhexane are critical for predicting its
behavior in chemical reactions and phase transitions. While extensive experimental data for
this specific compound is not readily available in public literature, the available information and
related concepts are summarized below. The NIST/TRC Web Thermo Tables are a source for
critically evaluated thermophysical and thermochemical data, though access is restricted.[1][5]

Table 2: Key Thermodynamic Parameters of 2-Chloro-2-methylhexane
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Parameter Symbol Notes Source
Data as a function of
Ideal Gas Heat )
) C_p,gas_ temperature is [51[6]
Capacity .
available.
Standard Gibbs Free
_ A f G [6]

Energy of Formation
Enthalpy of Formation
at Standard A f H°gas [6]
Conditions (gas)
Enthalpy of Fusion at

- A fus_H° [6]
Standard Conditions
Enthalpy of Data as a function of
Vaporization at A vap H° temperature is [5][6]
Standard Conditions available.
Critical Pressure Pc_ [6]
Critical Temperature T c_ [6]

Experimental Protocols

The determination of thermodynamic properties relies on precise experimental methodologies.

Below are detailed protocols for key experiments relevant to haloalkanes.

Calorimetry for Enthalpy of Reaction

Calorimetry is used to measure the heat absorbed or released during a chemical reaction,

which corresponds to the enthalpy change (AH) at constant pressure.[7][8][9][10][11]

Objective: To determine the enthalpy of a reaction involving an alkyl halide.

Apparatus:

» A coffee-cup calorimeter (an insulated container)[11]
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Thermometer or temperature probe[11]

Stirring rod

Balance

Glassware for measuring reactants
Procedure:

o Calorimeter Calibration: The heat capacity of the calorimeter (C_cal_) must be determined
by mixing known amounts of hot and cold water and measuring the final temperature.

o Reactant Preparation: Measure precise volumes and concentrations of the reactants. For the
synthesis of 2-Chloro-2-methylhexane, this would involve 2-methyl-2-hexanol and
hydrochloric acid.

¢ Reaction Initiation: Place one reactant in the calorimeter and allow it to reach thermal
equilibrium. Record the initial temperature (T _initial ).

e Mixing and Data Collection: Quickly add the second reactant to the calorimeter, seal it, and
begin stirring. Record the temperature at regular intervals until a maximum or minimum
temperature is reached and the temperature starts to return to the initial state.[10]

o Data Analysis: Plot temperature versus time to extrapolate the final temperature (T_final ) at
the time of mixing.

o Calculation: The heat of the reaction (g_rxn_) is calculated using the formula: g_rxn_ = -
(q_solution_ + q_calorimeter_) where:

o @_solution_ =m_solution_ x c_solution_ x AT
o (_calorimeter_=C_cal_x AT

o AT =T final_ - T_initial_ The enthalpy of reaction (AH) is then determined by dividing
g_rxn_ by the number of moles of the limiting reactant.

Static Method for Vapor Pressure Measurement
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The static method is a direct technique for determining the vapor pressure of a liquid over a
range of temperatures.[12][13][14][15]

Objective: To measure the vapor pressure of 2-Chloro-2-methylhexane as a function of
temperature.

Apparatus:

o Athermostated sample cell connected to a pressure measuring system (e.g., a capacitance
manometer).[16]

e Vacuum pump
o Temperature control system
Procedure:

o Sample Preparation: The liquid sample must be thoroughly degassed to remove any
dissolved air or other volatile impurities. This is often achieved by repeated freeze-pump-
thaw cycles.[12]

o Equilibration: The degassed sample is placed in the thermostated cell, which is evacuated.
The cell is then brought to the desired temperature and allowed to reach thermal and phase
equilibrium.

o Pressure Measurement: Once the system is in equilibrium, the pressure of the vapor in the
headspace above the liquid is measured by the pressure transducer.[14]

o Temperature Variation: The temperature of the cell is then changed to a new setpoint, and
the system is allowed to re-equilibrate before another pressure measurement is taken. This
is repeated for a range of temperatures.[15]

o Data Analysis: The vapor pressure data is typically plotted as In(P) versus 1/T. According to
the Clausius-Clapeyron equation, this plot should be linear, and the slope can be used to
determine the enthalpy of vaporization (AH_vap ).

Synthesis Workflow
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Tertiary alkyl halides like 2-Chloro-2-methylhexane are commonly synthesized via an SN1
reaction from the corresponding tertiary alcohol.[17][18] The following diagram illustrates the
workflow for the synthesis of 2-Chloro-2-methylhexane from 2-methyl-2-hexanol.

SN1 Reaction
(Protonation & Loss of H20,
Nucleophilic Attack by CI-)

2-Chl
(Purified Product)

2-methyl-2-hexanol
o

Liquid-Liquid Extraction Organic Layer Washing with NaHCO3(aq) Drying over Anhydrous Filtratior n
and Brine

Concentrated HCI (Separatory Funnel) Na2S04 or CaCl2

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Chloro-2-methylhexane.

Conclusion

This technical guide has summarized the available thermodynamic and physical properties of
2-Chloro-2-methylhexane. While some specific experimental values for thermodynamic
parameters are not widely published, this document provides a foundational understanding
through compiled data, detailed experimental protocols for their determination, and a clear
visualization of its synthesis. This information is intended to support researchers and
professionals in their work involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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